3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H8BrN5S
• Molecular Weight: 358.22 g/mol
• IUPAC Name: 3-(4-bromophenyl)-6-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H8BrN5S/c15-11-3-1-9(2-4-11)12-17-18-14-20(12)19-13(21-14)10-5-7-16-8-6-10/h1-8H
• InChI Key: FPPSMEIGRURNIX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN=C3N2N=C(S3)C4=CC=NC=C4)Br

Description

3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound has been found to exhibit various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that it exerts its biological activities by targeting specific enzymes and proteins. For example, it has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects. For example, it has been reported to induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth of fungal and viral pathogens. Additionally, it has been reported to reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a therapeutic agent for various diseases. Its diverse biological activities make it a promising candidate for drug development. However, one of the limitations of this compound is its potential toxicity. Several studies have reported cytotoxicity and genotoxicity at high concentrations, which could limit its use in clinical settings.

Future Directions

There are several future directions for research on 3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to further investigate its potential as an anticancer agent. Several studies have reported its efficacy against various cancer cell lines, but more research is needed to determine its effectiveness in vivo. Another potential direction is to investigate its potential as a diagnostic agent for Alzheimer's disease. Additionally, more research is needed to determine its safety and toxicity profile, as well as its potential for drug-drug interactions.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One of the most common methods involves the reaction of 4-bromoaniline, 4-pyridinecarboxaldehyde, and thiosemicarbazide in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions in a suitable solvent such as ethanol or acetic acid. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biological activities, making it a promising candidate for drug development. Several studies have reported its potential as an anticancer, antifungal, and antiviral agent. It has also been found to exhibit anti-inflammatory and analgesic activities. Additionally, 3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to have potential as a diagnostic agent for Alzheimer's disease.